Cas no 1806793-21-4 (Ethyl 4-amino-3-(difluoromethyl)-2-methylpyridine-5-carboxylate)

• Product Name: Ethyl 4-amino-3-(difluoromethyl)-2-methylpyridine-5-carboxylate
• CAS No: 1806793-21-4
• MF: C₁₀H₁₂F₂N₂O₂
• MW: 230.211289405823
• CID: 4856742
• Update Time: 2025-06-15

Ethyl 4-amino-3-(difluoromethyl)-2-methylpyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-amino-3-(difluoromethyl)-2-methylpyridine-5-carboxylate

• Inchi： 1S/C10H12F2N2O2/c1-3-16-10(15)6-4-14-5(2)7(8(6)13)9(11)12/h4,9H,3H2,1-2H3,(H2,13,14)
• InChI Key： ISMINZRYHSLZTP-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=NC=C(C(=O)OCC)C=1N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 251
• XLogP3: 2
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 4-amino-3-(difluoromethyl)-2-methylpyridine-5-carboxylate

Recent Advances in the Study of Ethyl 4-amino-3-(difluoromethyl)-2-methylpyridine-5-carboxylate (CAS: 1806793-21-4)

Ethyl 4-amino-3-(difluoromethyl)-2-methylpyridine-5-carboxylate (CAS: 1806793-21-4) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel pharmaceuticals, particularly in the development of kinase inhibitors and other targeted therapies. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound, characterized by its unique difluoromethyl and amino functional groups, has been the subject of several recent investigations. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility as a building block for the synthesis of pyridine-based inhibitors targeting specific kinases involved in cancer progression. The researchers employed a multi-step synthetic route to optimize the yield and purity of the compound, achieving a scalable process suitable for industrial applications.

In addition to its synthetic utility, Ethyl 4-amino-3-(difluoromethyl)-2-methylpyridine-5-carboxylate has shown promising biological activity in preclinical models. A recent report in Bioorganic & Medicinal Chemistry Letters (2024) revealed that derivatives of this compound exhibit potent inhibitory effects against certain inflammatory pathways, suggesting potential applications in the treatment of autoimmune diseases. The study utilized molecular docking simulations to elucidate the binding interactions between the compound and its biological targets, providing valuable insights for further optimization.

Another significant development involves the use of this compound in the development of novel agrochemicals. Research published in Pest Management Science (2023) demonstrated that derivatives of Ethyl 4-amino-3-(difluoromethyl)-2-methylpyridine-5-carboxylate exhibit herbicidal activity against a broad spectrum of weeds, with minimal toxicity to non-target organisms. This finding opens new avenues for the design of environmentally friendly crop protection agents.

Despite these advancements, challenges remain in the large-scale production and application of this compound. Issues such as regioselectivity in further functionalization and stability under various conditions are areas of ongoing research. Recent efforts have focused on developing more efficient catalytic systems and protective group strategies to address these limitations, as reported in a 2024 study in Advanced Synthesis & Catalysis.

In conclusion, Ethyl 4-amino-3-(difluoromethyl)-2-methylpyridine-5-carboxylate (CAS: 1806793-21-4) represents a versatile scaffold with diverse applications in medicinal chemistry and agrochemical development. The compound's unique structural features and demonstrated biological activities make it a valuable target for continued research. Future studies will likely explore its potential in additional therapeutic areas and optimize its properties for specific applications. As research progresses, this compound may serve as the foundation for new classes of pharmaceuticals and agrochemicals with improved efficacy and safety profiles.